Cas no 2361645-66-9 (2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2))

• Product Name: 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2)
• CAS No: 2361645-66-9
• MF: C₁₀H₁₆Cl₂N₂O
• MW: 251.152840614319
• CID: 5456811
• PubChem ID: 138991841
• Update Time: 2025-11-06

2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• EN300-7426884
• 1-(piperidin-4-yl)-1,2-dihydropyridin-2-one dihydrochloride
• 1-Piperidin-4-ylpyridin-2-one;dihydrochloride
• AT19246
• 2361645-66-9
• Z3703455505
• 1-(PIPERIDIN-4-YL)PYRIDIN-2(1H)-ONE DIHYDROCHLORIDE
• 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2)

• Inchi： 1S/C10H14N2O.2ClH/c13-10-3-1-2-8-12(10)9-4-6-11-7-5-9;;/h1-3,8-9,11H,4-7H2;2*1H
• InChI Key： GABKKGYCEHJYHO-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCNCC2)C=CC=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 250.0639685g/mol
• Monoisotopic Mass: 250.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2)

Comprehensive Overview of 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2361645-66-9)

The compound 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2361645-66-9) is a chemically synthesized derivative of pyridinone, featuring a piperidinyl substitution at the 1-position. This hydrochloride salt form is widely utilized in pharmaceutical research and organic synthesis due to its unique structural properties. The 1:2 stoichiometry indicates the presence of two hydrochloride molecules per pyridinone unit, enhancing its solubility and stability in aqueous environments. Researchers often explore this compound for its potential applications in drug discovery and medicinal chemistry, particularly in targeting central nervous system (CNS) disorders.

In recent years, the demand for high-purity chemical intermediates like 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) has surged, driven by advancements in small-molecule therapeutics. Its structural motif—a fused pyridinone-piperidine core—aligns with the design of kinase inhibitors and GPCR modulators, making it a valuable scaffold in structure-activity relationship (SAR) studies. The compound's CAS No. 2361645-66-9 is frequently searched in academic and industrial databases, reflecting its relevance in preclinical research.

From a synthetic perspective, the preparation of 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) involves multi-step organic reactions, including N-alkylation and salt formation. Its hydrochloride salt form improves bioavailability, a critical factor in pharmacokinetic optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

The compound's potential extends to neuroscience research, where its piperidinyl moiety may interact with neurotransmitter receptors. This has sparked interest in studying its effects on cognitive function and neurodegenerative diseases, topics trending in biomedical literature. Additionally, its pyridinone core is analogous to fragments found in FDA-approved drugs, further highlighting its versatility.

Environmental and safety considerations are paramount when handling 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2). While not classified as hazardous, proper laboratory protocols—such as using personal protective equipment (PPE)—are recommended. Its stability data under various conditions (e.g., temperature, pH) is often documented to guide storage and transportation.

In summary, 2(1H)-Pyridinone, 1-(4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2361645-66-9) represents a pivotal building block in modern drug development. Its dual functionality as a hydrogen bond acceptor and cationic species broadens its utility across cheminformatics and molecular modeling. As the scientific community continues to explore novel therapeutic targets, this compound remains a subject of ongoing investigation and innovation.